Cas no 1565298-17-0 (1-bromo-2-2-(tert-butoxy)ethoxycycloheptane)

• Product Name: 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane
• CAS No: 1565298-17-0
• MF: C₁₃H₂₅BrO₂
• MW: 293.24040389061
• CID: 6512057
• PubChem ID: 112589331
• Update Time: 2025-05-25

1-bromo-2-2-(tert-butoxy)ethoxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane
• 1565298-17-0
• EN300-1132476
• 1-bromo-2-[2-(tert-butoxy)ethoxy]cycloheptane

• Inchi： 1S/C13H25BrO2/c1-13(2,3)16-10-9-15-12-8-6-4-5-7-11(12)14/h11-12H,4-10H2,1-3H3
• InChI Key： KWABZMWCJPYRON-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCCOC(C)(C)C

Computed Properties

• Exact Mass: 292.10379g/mol
• Monoisotopic Mass: 292.10379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane

Comprehensive Overview of 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane (CAS No. 1565298-17-0)

1-bromo-2-2-(tert-butoxy)ethoxycycloheptane (CAS No. 1565298-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of bromo-substituted cycloheptane derivatives, which are widely utilized in synthetic chemistry for constructing complex molecular frameworks. The presence of a tert-butoxyethoxy moiety enhances its solubility and stability, making it a valuable intermediate in drug discovery and material science applications.

In recent years, the demand for high-purity brominated compounds like 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane has surged, driven by advancements in catalysis and green chemistry. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, such as heterocyclic compounds and macrocyclic ligands. Its CAS No. 1565298-17-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These transformations are pivotal in modern organic synthesis, enabling the creation of carbon-carbon bonds with high efficiency. The compound's steric hindrance from the tert-butyl group also contributes to selective reactivity, a feature highly sought after in asymmetric synthesis.

From an industrial perspective, 1565298-17-0 is often discussed in the context of scalable synthesis and process optimization. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of pharmaceutical developers and agrochemical formulators. Its stability under ambient conditions further simplifies storage and handling, reducing operational costs.

Environmental and regulatory trends have also influenced the application of 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane. With increasing focus on sustainable chemistry, researchers are exploring solvent-free or water-mediated reactions involving this compound. Its low toxicity profile, as indicated by preliminary eco-toxicity studies, aligns with the principles of green manufacturing.

In summary, 1-bromo-2-2-(tert-butoxy)ethoxycycloheptane (CAS No. 1565298-17-0) stands out as a versatile and efficient reagent in synthetic chemistry. Its structural features, combined with broad applicability in drug development and material science, ensure its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is expected to play a pivotal role in addressing challenges related to molecular diversity and reaction efficiency.